![molecular formula C11H16BrNO B5081601 1-[(5-bromo-2-furyl)methyl]azepane](/img/structure/B5081601.png)
1-[(5-bromo-2-furyl)methyl]azepane
Overview
Description
1-[(5-bromo-2-furyl)methyl]azepane, also known as BFA, is a chemical compound that has been widely used in scientific research applications. BFA is a heterocyclic compound that contains a furan ring and an azepane ring. It is a potent inhibitor of ADP-ribosylation factor (ARF) and has been shown to disrupt the Golgi apparatus in cells.
Mechanism of Action
1-[(5-bromo-2-furyl)methyl]azepane inhibits ARF by binding to its nucleotide-binding pocket, which prevents the exchange of GDP for GTP. This leads to the inhibition of vesicle formation and transport from the Golgi apparatus.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects on cells. It disrupts the Golgi apparatus, leading to the accumulation of proteins and lipids in the endoplasmic reticulum. It also affects the secretion of proteins and lipids from cells and alters the glycosylation of proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(5-bromo-2-furyl)methyl]azepane in lab experiments include its potent inhibition of ARF and its ability to disrupt the Golgi apparatus, which allows for the study of Golgi-related functions. However, this compound has limitations, including its cytotoxicity at high concentrations and its non-specific effects on other cellular processes.
Future Directions
For the use of 1-[(5-bromo-2-furyl)methyl]azepane in research include the development of more specific ARF inhibitors and the study of the effects of this compound on other cellular processes. This compound could also be used to study the role of the Golgi apparatus in disease processes, such as cancer and neurodegenerative disorders.
In conclusion, this compound is a valuable tool for studying the Golgi apparatus and its functions in cells. Its potent inhibition of ARF and ability to disrupt the Golgi apparatus make it an important compound for scientific research. However, its limitations must be considered when designing experiments, and future research should focus on developing more specific ARF inhibitors and studying the effects of this compound on other cellular processes.
Synthesis Methods
The synthesis of 1-[(5-bromo-2-furyl)methyl]azepane involves the reaction of 5-bromo-2-furfural with 1,6-diaminohexane in the presence of acetic acid. The resulting product is then treated with hydrochloric acid to obtain the final product, this compound.
Scientific Research Applications
1-[(5-bromo-2-furyl)methyl]azepane has been extensively used in scientific research to study the Golgi apparatus and its functions. It has been shown to disrupt the Golgi apparatus by inhibiting ARF, which is essential for the formation of vesicles that transport proteins and lipids from the Golgi to other cellular compartments.
Properties
IUPAC Name |
1-[(5-bromofuran-2-yl)methyl]azepane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNO/c12-11-6-5-10(14-11)9-13-7-3-1-2-4-8-13/h5-6H,1-4,7-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFXUENVOODEVGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CC2=CC=C(O2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-methylphenyl)-4-{[(4-phenoxyphenyl)thio]methyl}benzamide](/img/structure/B5081525.png)
![(3aS*,5S*,9aS*)-2-(2-methylbenzyl)-5-(3-methyl-1-propyl-1H-pyrazol-4-yl)hexahydro-7H-pyrrolo[3,4-g]pyrrolizin-1(2H)-one](/img/structure/B5081530.png)
![4-fluoro-N-({[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide](/img/structure/B5081536.png)
![6-(cyclohexylamino)-2-phenyl-3H-dibenzo[de,h]cinnoline-3,7(2H)-dione](/img/structure/B5081540.png)
![3-bromo-N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-methoxybenzamide](/img/structure/B5081551.png)
![3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-2-(ethylthio)-3H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one](/img/structure/B5081558.png)
![4-{[(5-tert-butyl-3-isoxazolyl)amino]sulfonyl}-2-thiophenecarboxamide](/img/structure/B5081567.png)
![4-{[(4-chlorophenyl)amino]methylene}-2-(2-methoxyphenyl)-1,3(2H,4H)-isoquinolinedione](/img/structure/B5081569.png)
![1-[(1-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-4-piperidinyl)methyl]-2-pyrrolidinone](/img/structure/B5081573.png)
![2-methoxy-N-({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)-N-methylnicotinamide](/img/structure/B5081584.png)
![3-{[(3,4-dimethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid](/img/structure/B5081588.png)
![5-{5-chloro-2-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B5081591.png)
![4-(3,3-dimethyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-11-yl)benzonitrile](/img/structure/B5081593.png)
![N-(2-methoxyphenyl)-2-(4-methyl-5-{[2-(3-nitrophenyl)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)acetamide](/img/structure/B5081596.png)
